4-(3-chloroanilino)-6-hydroxymethyl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C13H11ClN4O
• Molecular Weight: 274.70 g/mol
• IUPAC Name: [4-(3-chloroanilino)-7H-pyrrolo[2,3-d]pyrimidin-6-yl]methanol
• InChI: InChI=1S/C13H11ClN4O/c14-8-2-1-3-9(4-8)17-12-11-5-10(6-19)18-13(11)16-7-15-12/h1-5,7,19H,6H2,(H2,15,16,17,18)
• InChI Key: UPDHEPFPHMXRKP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC2=NC=NC3=C2C=C(N3)CO

Description

4-(3-chloroanilino)-6-hydroxymethyl-7H-pyrrolo[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C13H11ClN4O and its molecular weight is 274.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a N2 atmosphere, 1.4 g (37 mmol) of lithium aluminum hydride are added in portions to 5.70 g (18 mmol) of 4-(3-chloroanilino)-6-ethoxycarbonyl-7H-pyrrolo[2,3-d]pyrimidine. After stirring at 50° C. for 2 h, 100 ml of water are added dropwise to the reaction mixture and it is filtered through Celite. Water is added to the filtrate and the mixture is extracted 3 times with ethyl acetate. The organic phases are washed 3 times with water and brine, dried (MgSO4) and evaporated. Recrystallization from isopropanol yields 4-(3-chloroanilino)-6-hydroxymethyl-7H-pyrrolo[2,3-d]pyrimidine; HPLC: tRet(Grad20)=8.2; TLC-Rf=0.11 (CH2Cl2/methanol [10:1]); MS: (M)+=274.